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Compound of Interest

Compound Name: RapaLink-1

Cat. No.: B10772519

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
RapaLink-1 is a third-generation, bivalent inhibitor of the mammalian target of rapamycin

(mTOR), a crucial serine/threonine kinase that regulates cell growth, proliferation, and survival.

[1][2] It functions by inhibiting both mTOR Complex 1 (mTORC1) and mTOR Complex 2

(mTORC2), overcoming resistance observed with previous generations of mTOR inhibitors.[1]

[3] RapaLink-1 is synthesized by linking rapamycin to a derivative of sapanisertib, another

mTOR inhibitor, via a polyethylene glycol linker.[4] This dual-action mechanism makes it a

potent tool in cancer research and other studies involving the PI3K-AKT-mTOR signaling

pathway. Proper preparation of a RapaLink-1 stock solution is the first critical step for accurate

and reproducible experimental results. This document provides a detailed protocol for the

preparation of a RapaLink-1 stock solution using dimethyl sulfoxide (DMSO).

Quantitative Data Summary
A summary of the key quantitative data for RapaLink-1 is presented in the table below for easy

reference.
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Property Value Reference(s)

Molecular Weight 1784.14 g/mol

Molecular Formula C₉₁H₁₃₈N₁₂O₂₄

Solubility in DMSO ≥ 100 mg/mL (56.05 mM)

160 mg/mL (89.68 mM)

178 mg/mL

Purity >96%

Storage (Lyophilized)
4°C, desiccated (stable for 24

months)

Storage (in DMSO) -20°C for up to 1 month

-80°C for up to 6 months

Experimental Protocol: Preparation of a 10 mM
RapaLink-1 Stock Solution in DMSO
This protocol provides a detailed methodology for preparing a 10 mM stock solution of

RapaLink-1.

Materials:

RapaLink-1 (lyophilized powder)

Anhydrous Dimethyl sulfoxide (DMSO), molecular biology grade

Microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator
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Procedure:

Pre-handling Preparation:

Before opening, briefly centrifuge the vial of lyophilized RapaLink-1 to ensure all the

powder is at the bottom of the vial.

Allow the RapaLink-1 vial and the DMSO to equilibrate to room temperature before use to

prevent condensation.

Calculation of DMSO Volume:

To prepare a 10 mM stock solution from 5 mg of RapaLink-1, you will need 0.28 mL of

DMSO. The calculation is as follows:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Volume (L) = 0.005 g / (1784.14 g/mol * 0.010 mol/L) = 0.000280 L = 0.28 mL

Dissolving RapaLink-1:

Carefully add 0.28 mL of anhydrous DMSO to the vial containing 5 mg of RapaLink-1.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the powder.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear. If necessary, brief sonication can aid in dissolution.

Aliquoting and Storage:

Once fully dissolved, it is highly recommended to aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. This will prevent multiple freeze-thaw

cycles which can lead to degradation of the compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Working Concentrations:
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The final working concentration of RapaLink-1 will depend on the specific cell type and

experimental design. It is recommended to perform a dose-response curve to determine the

optimal concentration for your experiments. For reference, in vitro studies have used

concentrations ranging from as low as 1.56 nM.
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Caption: Workflow for RapaLink-1 Stock Solution Preparation.
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Caption: PI3K-AKT-mTOR Signaling Pathway and RapaLink-1 Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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